Cas no 81326-09-2 (Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-)

Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy- structure
81326-09-2 structure
Product name:Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-
CAS No:81326-09-2
MF:C17H18O8
MW:350.320025920868
CID:704150
PubChem ID:71420996

Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxy-
    • 4-(4-hydroxy-3,5-dimethoxyphenoxy)-3,5-dimethoxybenzoic acid
    • 2,6-dimethoxy-4-(2',6'-dimethoxy-4'-carboxyphenoxy)phenol
    • 81326-09-2
    • DTXSID40840169
    • Inchi: InChI=1S/C17H18O8/c1-21-11-7-10(8-12(22-2)15(11)18)25-16-13(23-3)5-9(17(19)20)6-14(16)24-4/h5-8,18H,1-4H3,(H,19,20)
    • InChI Key: ACQYRYSQZIXFDV-UHFFFAOYSA-N
    • SMILES: COC1=CC(=CC(=C1OC2=CC(=C(C(=C2)OC)O)OC)OC)C(=O)O

Computed Properties

  • Exact Mass: 350.10016753g/mol
  • Monoisotopic Mass: 350.10016753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 104Ų

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